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inhibitors

  • ATB107
    ATB107
    • Cat. No.:
    • B1663808
    • CAS No.:
    • Molecular Formula:
    • C21H28N8
    • Molecular Weight:
    • 392.5 g/mol
    Description
    ATB107 is a novel and potent inhibitor of indole-3-glycerol phosphate synthase (IGPS) with a KD of 3 μM.
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  • Olodanrigan
    Olodanrigan
    • Cat. No.:
    • B1662175
    • CAS No.:
    • 1316755-16-4
    • Molecular Formula:
    • C32H29NO5
    • Molecular Weight:
    • 507.6 g/mol
    Description
    Olodanrigan is under investigation in clinical trial NCT03297294 (Safety and Efficacy of EMA401 in Patients With Painful Diabetic Neuropathy (PDN)).
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  • Procodazole
    Procodazole
    • Cat. No.:
    • B1662533
    • CAS No.:
    • 23249-97-0
    • Molecular Formula:
    • C10H10N2O2
    • Molecular Weight:
    • 190.20 g/mol
    Description
    Procodazole is a member of benzimidazoles.
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  • N-(4-Chlorophenyl)-2-[(pyridin-4-ylmethyl)amino]benzamide
    N-(4-Chlorophenyl)-2-[(pyridin-4-ylmethyl)amino]benzami...
    • Cat. No.:
    • B1663060
    • CAS No.:
    • 269390-69-4
    • Molecular Formula:
    • C19H16ClN3O
    • Molecular Weight:
    • 337.8 g/mol
    Description
    VEGFR tyrosine kinase inhibitor II is a pyridinyl-anthranilamide compound that inhibits the kinase activities of VEGFR2 (KDR), VEGFR1 (FLT1), and c-Kit (IC50s = 20, 180, and 240 nM, respectively). It displays mi...
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  • Sotalol
    Sotalol
    • Cat. No.:
    • B1662669
    • CAS No.:
    • 3930-20-9
    • Molecular Formula:
    • C12H20N2O3S
    • Molecular Weight:
    • 272.37 g/mol
    Description
    Sotalol is a sulfonamide that is N-phenylmethanesulfonamide in which the phenyl group is substituted at position 4 by a 1-hydroxy-2-(isopropylamino)ethyl group. It has both beta-adrenoreceptor blocking (Vaughan ...
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  • Syringaresinol
    Syringaresinol
    • Cat. No.:
    • B1662434
    • CAS No.:
    • 487-35-4
    • Molecular Formula:
    • C22H26O8
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Syringaresinol is a lignan that is 7,9':7',9-diepoxylignane substituted by hydroxy groups at positions 4 and 4' and methoxy groups at positions 3, 3', 5 and 5' respectively. It has a role as a plant metabolite. ...
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  • N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride
    N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium c...
    • Cat. No.:
    • B005542
    • CAS No.:
    • 5369-03-9
    • Molecular Formula:
    • C16H27ClN2O
    • Molecular Weight:
    • 298.8 g/mol
    Description
    A membrane impermeable quaternary lidocaine derivative. Blocks voltage-sensitive Na+ channels. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
    QX-314 ...
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  • Platelet activating factor
    Platelet activating factor
    • Cat. No.:
    • B1662334
    • CAS No.:
    • 74389-68-7
    • Molecular Formula:
    • C26H54NO7P
    • Molecular Weight:
    • 523.7 g/mol
    Description
    2-O-acetyl-1-O-hexadecyl-sn-glycero-3-phosphocholine is a 2-acetyl-1-alkyl-sn-glycero-3-phosphocholine betaine which has hexadecyl as the alkyl group. PAF is a potent phospholipid activator and mediator of many ...
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  • 3-[[5-(2,3-dichlorophenyl)tetrazol-1-yl]methyl]pyridine;hydrochloride
    3-[[5-(2,3-dichlorophenyl)tetrazol-1-yl]methyl]pyridine...
    • Cat. No.:
    • B1663860
    • CAS No.:
    • 899431-18-6
    • Molecular Formula:
    • C13H12Cl3N5O
    • Molecular Weight:
    • 360.6 g/mol
    Description
    A-438079 hydrochloride hydrate is an organic molecular entity.
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  • Chlorisondamine diiodide
    Chlorisondamine diiodide
    • Cat. No.:
    • B1662570
    • CAS No.:
    • 96750-66-2
    • Molecular Formula:
    • C14H20Cl4I2N2
    • Molecular Weight:
    • 611.9 g/mol
    Description
    Chlorisondamine is an antagonist of nicotinic acetylcholine receptors (nAChRs;  IC50 = 1.8 µM in rat striatal synaptosomes) and a ganglion blocker. It decreases dopamine release induced by nicotine in a dos...
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